N-[2-(dimethylamino)ethyl]-N-ethyl-4-[(2-methylprop-2-en-1-yl)oxy]benzamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-ethyl-4-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C17H26N2O2/c1-6-19(12-11-18(4)5)17(20)15-7-9-16(10-8-15)21-13-14(2)3/h7-10H,2,6,11-13H2,1,3-5H3
• InChI Key: IBDOAKTWAIBNMT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN(C)C)C(=O)C1=CC=C(C=C1)OCC(=C)C
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

N-[2-(dimethylamino)ethyl]-N-ethyl-4-[(2-methylprop-2-en-1-yl)oxy]benzamide, also known as DMXB-A, is a novel compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds called nicotinic acetylcholine receptor agonists, which have been shown to have a wide range of effects on the central nervous system.

Mechanism of Action

N-[2-(dimethylamino)ethyl]-N-ethyl-4-[(2-methylprop-2-en-1-yl)oxy]benzamide acts as a partial agonist of the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is widely expressed in the central nervous system. Activation of this receptor has been shown to improve cognitive function, reduce inflammation, and modulate neurotransmitter release. N-[2-(dimethylamino)ethyl]-N-ethyl-4-[(2-methylprop-2-en-1-yl)oxy]benzamide has been shown to bind to the receptor with high affinity and selectivity, leading to the activation of downstream signaling pathways.
Biochemical and physiological effects:
N-[2-(dimethylamino)ethyl]-N-ethyl-4-[(2-methylprop-2-en-1-yl)oxy]benzamide has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the reduction of inflammation, and the improvement of cognitive function. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[2-(dimethylamino)ethyl]-N-ethyl-4-[(2-methylprop-2-en-1-yl)oxy]benzamide has several advantages for lab experiments, including its high affinity and selectivity for the α7 nicotinic acetylcholine receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, it also has several limitations, including its relatively short half-life and its potential for off-target effects.

Future Directions

There are several future directions for research on N-[2-(dimethylamino)ethyl]-N-ethyl-4-[(2-methylprop-2-en-1-yl)oxy]benzamide, including the development of more potent and selective analogs, the exploration of its potential therapeutic applications in other neurological and psychiatric disorders, and the investigation of its mechanism of action at the molecular level. Additionally, the use of N-[2-(dimethylamino)ethyl]-N-ethyl-4-[(2-methylprop-2-en-1-yl)oxy]benzamide in combination with other drugs or therapies may have synergistic effects and could lead to improved outcomes in the treatment of neurological and psychiatric disorders.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]-N-ethyl-4-[(2-methylprop-2-en-1-yl)oxy]benzamide has been studied extensively for its potential therapeutic applications in a variety of neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, depression, and anxiety. It has been shown to improve cognitive function, reduce inflammation, and modulate neurotransmitter release in animal models.